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Introduction

Gaxilose, administered as the oral solution LacTEST, is a non-invasive diagnostic agent for
identifying hypolactasia, also known as lactase deficiency, the underlying cause of lactose
intolerance.[1][2] This synthetic disaccharide, 4-O-3-D-galactopyranosyl-d-xylose, serves as a
substrate for the intestinal enzyme lactase.[3] Upon enzymatic cleavage, Gaxilose releases D-
xylose, which is absorbed and subsequently excreted in the urine.[2][4] The quantification of
urinary D-xylose provides a direct measure of in vivo lactase activity, offering a valuable tool for
clinical and research settings.[3][4]

Principle of the Test

The Gaxilose (LacTEST) test is based on the specific enzymatic hydrolysis of Gaxilose by
lactase in the small intestine.[3] In individuals with sufficient lactase activity, Gaxilose is broken
down into galactose and D-xylose. The released D-xylose is readily absorbed into the
bloodstream and excreted in the urine.[2] Conversely, in individuals with lactase deficiency, the
hydrolysis of Gaxilose is minimal, leading to significantly lower levels of D-xylose in the urine.
[2] Therefore, the amount of D-xylose excreted in the urine over a specified period is directly
proportional to the intestinal lactase activity.[4]
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» Non-invasive: The test requires only oral administration of the solution and urine collection,
avoiding the need for blood draws or invasive procedures like intestinal biopsies.[2][3]

» Direct Measurement: It provides a quantitative assessment of lactase enzyme activity.[4]

» High Specificity and Sensitivity: Studies have shown that the Gaxilose test has high
sensitivity and specificity for diagnosing hypolactasia.[5]

o Patient-Friendly: The procedure is generally well-tolerated and less burdensome for patients
compared to other diagnostic methods like the hydrogen breath test.[2][3]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the administration and
interpretation of the Gaxilose (LacTEST) oral solution.

Parameter Value Reference
Standard Oral Dose 0.45 g of Gaxilose [2][4]
o ] Dissolved in 100-250 mL of
Administration Volume [4]
water
Urine Collection Period 5 hours [2][4]

Urinary D-xylose
Cut-off Value for . .

Study/Method Collection Period Reference
Lactose

Malabsorption

Automated Assay 19.18 mg 5 hours [41[6]
Phase I/1b Clinical
) 27.58 mg 4 hours [7]
Trial
Phase I/Ib Clinical
37.87 mg 5 hours [7]

Trial
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Experimental Protocols
Patient Preparation

To ensure the accuracy of the Gaxilose test, the following patient preparation guidelines are

recommended:

Fasting: The patient should fast overnight (8-12 hours) before the test. Only water is
permitted.[8]

Dietary Restrictions: For 24 hours prior to the test, the patient should avoid high-fiber foods,
dairy products, and other foods that may interfere with the test results.[8][9]

Medications: Certain medications can interfere with the test. It is crucial to review the
patient's current medications. Antibiotics should be avoided for at least two weeks prior to the
test.[8][9]

Lifestyle: The patient should avoid smoking and strenuous exercise on the day of the test.[8]

[9]

Administration and Sample Collection Protocol

Baseline Urine Sample: The patient should empty their bladder in the morning before the test
begins, and this urine is discarded.[4]

Gaxilose Administration: A single dose of 0.45 g of Gaxilose (LacTEST) is dissolved in 100-
250 mL of water and administered orally to the patient.[4]

Urine Collection: All urine produced over the next 5 hours is collected in a single container.[2]
[4] Some protocols may involve separate collections for 0-4 hours and 4-5 hours for more
detailed analysis.[2]

Sample Handling: The total volume of the collected urine should be measured and recorded.
A well-mixed aliquot of the urine should be stored at -20°C or lower until analysis.[10]

Analytical Methods for D-xylose Quantification

Several methods are available for the quantification of D-xylose in urine samples.
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» Phloroglucinol Colorimetric Method: This is a traditional method for D-xylose determination. It
involves the reaction of D-xylose with a phloroglucinol color reagent, and the resulting
absorbance is measured spectrophotometrically at 554 nm.[1][10]

o Enzymatic Method: A more recent and automatable method utilizes the enzyme xylose
dehydrogenase. This enzyme catalyzes the oxidation of D-xylose, and the resulting change
in absorbance at 340 nm is measured to determine the D-xylose concentration.[1][11] This
method is considered an excellent alternative to the manual phloroglucinol reaction.[1]
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Caption: Mechanism of Gaxilose action for diagnosing hypolactasia.
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Caption: Experimental workflow for the Gaxilose (LacTEST) protocol.
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Contraindications and Interferences

e Severe Renal Impairment: Patients with severe kidney disease may have altered D-xylose
excretion, potentially leading to inaccurate results.[4]

o Bacterial Overgrowth: Small intestinal bacterial overgrowth can potentially interfere with the
test.[4]

¢ Incorrect Urine Collection: Incomplete or improperly timed urine collection is a significant
source of error. It is essential to ensure the patient understands and follows the collection
instructions accurately.[4]

Conclusion

The Gaxilose (LacTEST) oral solution provides a reliable, non-invasive, and patient-friendly
method for the diagnosis of hypolactasia. Adherence to proper patient preparation,
administration, and sample collection protocols is critical for obtaining accurate and
reproducible results. The quantification of urinary D-xylose offers a direct assessment of
lactase activity, making it a valuable tool for researchers, scientists, and drug development
professionals in the study of lactose intolerance and related gastrointestinal disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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